Cas no 184969-49-1 (2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester)
184969-49-1 structure
Product Name:2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester
CAS No:184969-49-1
MF:C13H10F6O2
MW:312.207725048065
CID:114428
PubChem ID:40418740
Update Time:2025-04-18
2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester
- 3,5-BIS(TRIFLUORO-METHYL)CINNAMIC ETHYL ESTER
- 3,5-BIS(TRIFLUOROMETHYL)CINNAMIC ACID ETHYL ESTER
- Bis(trifluoro-methyl)cinnamic ethyl ester
- ethyl 3-(3,5-bis(trifluoromethyl)phenyl)acrylate
- ETHYL 3,5-BIS(TRIFLUOROMETHYL)CINNAMATE
- AC-13885
- AKOS015961588
- SCHEMBL531540
- ethyl (E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enoate
- (E)-ethyl 3-(3,5-bis(trifluoromethyl)phenyl)acrylate
- 184969-49-1
- CHEMBL5274319
-
- Inchi: 1S/C13H10F6O2/c1-2-21-11(20)4-3-8-5-9(12(14,15)16)7-10(6-8)13(17,18)19/h3-7H,2H2,1H3/b4-3+
- InChI Key: HAOZCPUVSGROSH-ONEGZZNKSA-N
- SMILES: FC(C1C=C(/C=C/C(=O)OCC)C=C(C(F)(F)F)C=1)(F)F
Computed Properties
- Exact Mass: 312.05800
- Monoisotopic Mass: 312.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.334
- Boiling Point: 276.2°C at 760 mmHg
- Flash Point: 83.2°C
- Refractive Index: 1.452
- PSA: 26.30000
- LogP: 4.30050
2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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